Cas no 1384424-46-7 (7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one)

• Product Name: 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one
• CAS No: 1384424-46-7
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• MDL: MFCD00795103
• CID: 5189426
• PubChem ID: 71755413
• Update Time: 2026-03-05

7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one3,3-dioxide(WX120729)
• 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one3,3-dioxide
• 3-Thia-7-azabicyclo[3.3.1]nonan-9-one, 7-(phenylmethyl)-, 3,3-dioxide
• 1R,5S)-7-Benzyl-3lambda[6]-thia-7-azabicyclo[3.3.1]nonane-3,3,9-trione
• 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one

• MDL： MFCD00795103
• Inchi： 1S/C14H17NO3S/c16-14-12-7-15(6-11-4-2-1-3-5-11)8-13(14)10-19(17,18)9-12/h1-5,12-13H,6-10H2
• InChI Key： OSROZVNMOPPSPF-UHFFFAOYSA-N
• SMILES： C12C(=O)C(CN(CC3=CC=CC=C3)C1)CS(=O)(=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one

Introduction to 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one (CAS No. 1384424-46-7)

7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one, identified by its Chemical Abstracts Service (CAS) number 1384424-46-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique bicyclic framework and functional groups. This compound belongs to the class of heterocyclic molecules, incorporating both oxygen and sulfur atoms into its bicyclo[3.3.1]nonane scaffold, which contributes to its distinctive chemical properties and potential biological activities.

The molecular structure of 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one features a benzyl substituent at the 7-position, a dioxo group (C=O) at the 3-position, and a thiathia bridge system linking the nitrogen and sulfur atoms in a cyclic arrangement. This architecture not only imparts rigidity to the molecule but also creates multiple sites for potential interactions with biological targets. The presence of both electron-withdrawing (oxo) and electron-donating (benzyl) groups further enhances its pharmacophoric potential, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been growing interest in exploring the biological activities of complex heterocyclic compounds, particularly those with bicyclic structures that mimic natural products or bioactive molecules. The bicyclo[3.3.1]nonane core is a privileged scaffold in medicinal chemistry, known for its ability to adopt favorable conformations that can interact with biological macromolecules such as enzymes and receptors. The incorporation of nitrogen and sulfur atoms into this framework often enhances lipophilicity and metabolic stability, which are critical factors in drug design.

The dioxo group in 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one serves as a key pharmacophoric element, capable of participating in hydrogen bonding interactions or acting as a Michael acceptor in biological systems. This functionality has been exploited in various drug candidates where it contributes to binding affinity and selectivity. Additionally, the benzyl substituent can enhance solubility and metabolic stability while providing additional conformational flexibility to the molecule.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The thiathia bridge system in this compound introduces a unique electronic environment that can influence its reactivity and interactions with biological targets. Such structural features have been associated with anti-inflammatory, antimicrobial, and anticancer activities in other related compounds.

The synthesis of 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one presents significant challenges due to its complex three-dimensional structure and multiple stereocenters. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and intramolecular cyclizations, have been employed to construct this framework efficiently. The development of robust synthetic routes is essential for producing sufficient quantities of this compound for further biological evaluation.

In the context of drug discovery, 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one has been investigated for its potential as an intermediate in the synthesis of more complex bioactive molecules. Its unique structural features make it a versatile building block for generating libraries of derivatives with tailored pharmacological properties. High-throughput screening (HTS) campaigns have been conducted using analogs of this compound to identify hits with promising biological activity against various disease targets.

One particularly intriguing aspect of this compound is its similarity to natural products that exhibit significant biological activity. By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers have identified potential binding modes of 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one with target proteins relevant to human health disorders such as cancer and inflammation. These computational studies provide valuable insights into how structural modifications can enhance potency and selectivity.

The pharmacokinetic properties of 7-benzyl-3,3-dioxo-3λ?-thia-7-azabicyclo[3.3.1]nonan-9-one are also under investigation to assess its suitability for therapeutic applications. Parameters such as solubility, permeability, metabolic stability (PAMPA assays), and excretion profiles are critical factors that determine whether a compound can progress into clinical development. Preliminary studies suggest that optimization strategies could improve these properties while maintaining biological activity.

Future research directions may focus on exploring the mechanism of action (MoA) of derivatives derived from 7-benzyl-3,3-dioxo-3λ?-thia-7 azabicyclo[ oundations for designing next-generation therapeutics based on this scaffold.